Cas no 168393-18-8 (threo-Guaiacylglycerol β-coniferyl ether)

threo-Guaiacylglycerol β-coniferyl ether structure
168393-18-8 structure
Product Name:threo-Guaiacylglycerol β-coniferyl ether
CAS No:168393-18-8
MF:C20H24O7
MW:376.400366783142
CID:4671416
PubChem ID:101928611
Update Time:2024-11-05

threo-Guaiacylglycerol β-coniferyl ether Chemical and Physical Properties

Names and Identifiers

    • DTXSID101109701
    • (1S,2S)-1-(3-Methoxy-4-hydroxyphenyl)-2-[2-methoxy-4-[(E)-3-hydroxy-1-propenyl]phenoxy]-1,3-propanediol
    • (1S,2S)-1-(4-hydroxy-3-methoxyphenyl)-2-[4-[(E)-3-hydroxyprop-1-enyl]-2-methoxyphenoxy]propane-1,3-diol
    • 1,3-Propanediol, 1-(4-hydroxy-3-methoxyphenyl)-2-[4-[(1E)-3-hydroxy-1-propen-1-yl]-2-methoxyphenoxy]-, (1S,2S)-
    • 168393-18-8
    • (1S,2S)-1-(4-Hydroxy-3-methoxyphenyl)-2-[4-[(1E)-3-hydroxy-1-propen-1-yl]-2-methoxyphenoxy]-1,3-propanediol
    • (1S,2S)-1-(4-Hydroxy-3-methoxyphenyl)-2-(4-((E)-3-hydroxyprop-1-en-1-yl)-2-methoxyphenoxy)propane-1,3-diol
    • threo-Guaiacylglycerol β-coniferyl ether
    • Inchi: InChI=1S/C20H24O7/c1-25-17-11-14(6-7-15(17)23)20(24)19(12-22)27-16-8-5-13(4-3-9-21)10-18(16)26-2/h3-8,10-11,19-24H,9,12H2,1-2H3/b4-3+/t19-,20-/m0/s1
    • InChI Key: FYEZJIXULOZDRT-LOKQZNEXSA-N
    • SMILES: COC1=C(C=CC(=C1)C=CCO)OC(CO)C(C2=CC(=C(C=C2)O)OC)O

Computed Properties

  • Exact Mass: 376.15220310g/mol
  • Monoisotopic Mass: 376.15220310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 109Ų

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